Cas no 1122-84-5 (Cyclohexene, 1-ethoxy-)

• Product Name: Cyclohexene, 1-ethoxy-
• CAS No: 1122-84-5
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 183212
• PubChem ID: 224844
• Update Time: 2025-04-19

Cyclohexene, 1-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 1-ethoxy-
• 1-ETHOXYCYCLOHEXENE
• 1-Cyclohexen-1-yl ethyl ether
• 1-cyclohexenyl ethyl ether
• 1-Ethoxy-1-cyclohexen
• 1-ethoxy-1-cyclohexene
• 1-ethoxycyclohex-1-ene
• 1-ethoxy-cyclohexene
• Cyclohexene,1-ethoxy
• ethoxy-1 cyclohexene
• Ethyl 1-cyclohexen-1-yl ether
• l'ethoxy-1 cyclohexene
• FT-0601938
• Cyclohexene (9CI), 1-ethoxy-
• NSC13670
• Ether (8CI), 1-cyclohexen-1-yl ethyl
• NSC 13670
• NSC-13670
• SCHEMBL728353
• UQ799LP3AW
• ILZVJFHNPUWKQQ-UHFFFAOYSA-N
• DTXSID20279670
• Ether, 1-cyclohexen-1-yl ethyl
• AKOS040767976
• 1122-84-5
• Benzamide,2-amino-N-[2-(2-pyridinyl)ethyl]-
• Phenetole, 2,3,4,5-tetrahydro-

• Inchi： 1S/C8H14O/c1-2-9-8-6-4-3-5-7-8/h6H,2-5,7H2,1H3
• InChI Key： ILZVJFHNPUWKQQ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CCCCC1

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.9090 (rough estimate)
• Boiling Point: 194.35°C (rough estimate)
• Refractive Index: 1.4540 (estimate)
• PSA: 9.23000
• LogP: 2.48080